Cas no 661488-97-7 (3-Octen-2-one, 3-ethyl-4-(phenylthio)-, (3Z)-)

• Product Name: 3-Octen-2-one, 3-ethyl-4-(phenylthio)-, (3Z)-
• CAS No: 661488-97-7
• MF: C₁₆H₂₂OS
• MW: 262.410283565521
• CID: 1704371
• Update Time: 2024-08-31

3-Octen-2-one, 3-ethyl-4-(phenylthio)-, (3Z)- Chemical and Physical Properties

Names and Identifiers

• 3-Octen-2-one, 3-ethyl-4-(phenylthio)-, (3Z)-

• Inchi： 1S/C16H22OS/c1-4-6-12-16(15(5-2)13(3)17)18-14-10-8-7-9-11-14/h7-11H,4-6,12H2,1-3H3/b16-15-
• InChI Key： KZZFUHRMHZMANB-NXVVXOECSA-N
• SMILES： CC(=O)/C(/CC)=C(\SC1=CC=CC=C1)/CCCC

Computed Properties

• Exact Mass: 262.13926

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 381.2±34.0 °C(Predicted)
• PSA: 17.07